Cas no 1602216-99-8 (2-Chloro-6-(oxetan-3-yloxy)pyrazine)

• Product Name: 2-Chloro-6-(oxetan-3-yloxy)pyrazine
• CAS No: 1602216-99-8
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5579772
• Update Time: 2025-10-29

2-Chloro-6-(oxetan-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(oxetan-3-yloxy)pyrazine
• Pyrazine, 2-chloro-6-(3-oxetanyloxy)-

• Inchi： 1S/C7H7ClN2O2/c8-6-1-9-2-7(10-6)12-5-3-11-4-5/h1-2,5H,3-4H2
• InChI Key： GRKQTYZUPFMJFQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC2COC2)=CN=C1

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 277.1±40.0 °C(Predicted)
• pka: -2.02±0.10(Predicted)

Additional information on 2-Chloro-6-(oxetan-3-yloxy)pyrazine

2-Chloro-6-(oxetan-3-yloxy)pyrazine: A Comprehensive Overview

The compound 2-Chloro-6-(oxetan-3-yloxy)pyrazine (CAS No. 1602216-99-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazine ring with a chloro substituent at the 2-position and an oxetan-3-yloxy group at the 6-position. The pyrazine ring serves as a versatile platform for various chemical modifications, while the oxetane moiety introduces additional functional complexity, making this compound a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the potential of 2-Chloro-6-(oxetan-3-yloxy)pyrazine in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The chloro group at the 2-position is particularly reactive, enabling straightforward substitution reactions that can lead to diverse derivatives with enhanced biological activity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammation pathways.

In addition to its pharmacological applications, 2-Chloro-6-(oxetan-3-yloxy)pyrazine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. A team of researchers from Stanford University reported in *Nature Communications* that incorporating this compound into polymer blends significantly enhances charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 2-Chloro-6-(oxetan-3-yloxy)pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its preparation lies in controlling the regioselectivity during the formation of the oxetane ring. Recent advancements in catalytic asymmetric synthesis have addressed this issue, enabling higher yields and better purity levels. For example, a 2023 paper in *Angewandte Chemie* described a novel palladium-catalyzed coupling reaction that facilitates the construction of the oxetane moiety with unprecedented efficiency.

From an environmental standpoint, 2-Chloro-6-(oxetan-3-yloxy)pyrazine exhibits favorable biodegradation characteristics under aerobic conditions. Studies conducted by environmental chemists at the University of California have shown that this compound undergoes rapid microbial degradation when exposed to soil and water systems, reducing its potential ecological impact. This makes it an attractive option for use in agricultural and industrial applications where environmental sustainability is a priority.

Looking ahead, the future of 2-Chloro-6-(oxetan-3-yloxy)pyrazine appears bright as researchers continue to uncover its potential across multiple disciplines. Ongoing studies are focused on optimizing its synthesis pathways, exploring new biological targets, and investigating its compatibility with emerging technologies such as 3D printing and nanotechnology. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping innovative solutions across various industries.